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Compound of Interest

1-methyl-1H-1,2,3-triazole-4-
Compound Name:

carbaldehyde

Cat. No.: B181473

CAS Number: 16681-69-9[1]

This technical guide provides an in-depth overview of 1-methyl-1H-1,2,3-triazole-4-
carbaldehyde, a heterocyclic aldehyde of interest in medicinal chemistry and organic
synthesis. The document outlines its chemical properties, detailed experimental protocols for its
synthesis, and relevant spectral data.

Physicochemical and Spectral Data

The following table summarizes key quantitative data for 1-methyl-1H-1,2,3-triazole-4-
carbaldehyde.
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Property Value Reference

Molecular Formula CaHsNsO [2]

Molecular Weight 111.103 g/mol [2]

Appearance White crystalline solid [3]

Melting Point 112-114 °C [3]
510.14 (s, 1H), 8.15 (s, 1H),

1H NMR (300 MHz, CDCls) [3]
4.21 (s, 3H)

13C NMR (75 MHz, CDCls) 5185.1, 148.1, 126.3, 37.2 [3]
6 10.01 (s, 1H), 8.81 (s, 1H),

1H NMR (300 MHz, DMSO-ds) [3]
4.13 (s, 3H)

13C NMR (151 MHz, DMSO) 0 185.0, 147.0, 128.8, 36.7 [3]

Experimental Protocols

The synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde can be achieved via the reaction
of 4-formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) with methylamine, involving a Cornforth
rearrangement and subsequent hydrolysis.[3]

Synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde (7b)[3]
e Materials:

o 4-Formyl-1-(4-nitrophenyl)-1,2,3-triazole (FNPT) (2.5 mmol, 545 mg)

o

Methylamine solution in isopropanol (2 M, 1.5 mL)

o

Isopropanol (iPrOH) (3.5 mL)

[¢]

Dichloromethane (DCM)

[¢]

Methyl tert-butyl ether (MTBE)

o

Silica gel for column chromatography
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e Procedure:

o To a screw-capped reaction tube equipped with a magnetic stirring bar, add FNPT (2.5
mmol, 545 mg), a 2 M solution of methylamine in iPrOH (1.5 mL), and an additional 3.5 mL
of iPrOH.

o Stir the reaction mixture at 80 °C for 15 hours.
o After the reaction is complete, concentrate the crude product.
o Adsorb the crude product onto silica gel.
o Purify the product by column chromatography.
= [nitially, elute with DCM to remove the 4-nitroaniline byproduct.
» Subsequently, use a DCM/MTBE gradient (from 1:0 to 1:1) to elute the desired product.
o Further purification can be performed by Kugelrohr sublimation if necessary.
 Yield:
o The reaction yields a white crystalline solid (229 mg, 82%).[3]

Synthesis Workflow

The diagram below illustrates the synthetic pathway for 1-alkyl-4-formyl-1,2,3-triazoles,
including the specific synthesis of 1-methyl-1H-1,2,3-triazole-4-carbaldehyde.

4-Formyl-1-(4-nitrophenyl)-
1,2,3-triazole (FNPT)

Methylamine in iPrOH

Column Chromatography
(DCM, DCM/MTBE)

1-methyl-1H-1,2,3-triazole-
4-carbaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. anaxlab.com [anaxlab.com]

2. chemsynthesis.com [chemsynthesis.com]

3. mdpi.com [mdpi.com]

« To cite this document: BenchChem. [A Technical Guide to 1-methyl-1H-1,2,3-triazole-4-
carbaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181473#1-methyl-1h-1-2-3-triazole-4-carbaldehyde-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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